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Compound of Interest

Compound Name: CAY10514

Cat. No.: B12368261

For research use only. Not for human or veterinary use.

This technical guide provides comprehensive information on CAY10514, a dual agonist of
peroxisome proliferator-activated receptor a (PPARa) and PPARYy. Targeted at researchers,
scientists, and drug development professionals, this document outlines the compound's
technical specifications, biological activity, and handling instructions, alongside detailed
experimental context from peer-reviewed literature.

Product Information

CAY10514 is supplied by Cayman Chemical. It is an aromatic analog of 8(S)-
hydroxyeicosatetraenoic acid (8(S)-HETE).

Chemical and Physical Properties
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Property Value

Supplied As A solution in methyl acetate
Storage -20°C

Stability At least one year

Solubility (Ethanol) Approximately 30 mg/mL
Solubility (DMSO) Approximately 30 mg/mL
Solubility (DMF) Approximately 30 mg/mL

Sparingly soluble in aqueous buffers. For
maximum solubility, dilute the methyl acetate
solution with the aqueous buffer of choice. In a
Aqueous Solubility 1:3 solution of ethanol:PBS (pH 7.2), the
solubility is approximately 0.25 mg/mL. Aqueous
solutions are not recommended for storage for

more than one day.

Biological Activity

CAY10514 functions as a dual agonist for PPARa and PPARYy, two key nuclear receptors
involved in the regulation of lipid and glucose metabolism.[1] The activation of these receptors
plays a crucial role in various physiological processes, making them attractive therapeutic
targets for metabolic diseases.

Target ECso Value
PPARa 0.173 uM
PPARY 0.642 uM

Supplier Information

e Primary Supplier: Cayman Chemical

e Contact Information: Available on the Cayman Chemical website.
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e Product Inquiries: For quotes, availability, and technical support, please contact Cayman
Chemical directly.

Safety and Handling

A specific Safety Data Sheet (SDS) for CAY10514 is not readily available. However, as a
chemical compound intended for research, standard laboratory safety protocols should be
strictly followed.

e General Handling: Handle in a well-ventilated area. Avoid direct contact with skin and eyes.
Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses.

» Storage: Store at -20°C in the original container. Keep tightly sealed.

» Disposal: Dispose of in accordance with local, state, and federal regulations for chemical
waste.

Mechanism of Action: PPARa and PPARYy Signaling

CAY10514 exerts its biological effects by activating both PPARa and PPARYy. These receptors,
upon ligand binding, form a heterodimer with the retinoid X receptor (RXR). This complex then
binds to specific DNA sequences known as peroxisome proliferator response elements
(PPRES) in the promoter region of target genes, thereby modulating their transcription.

Activation of PPARa is primarily associated with the regulation of fatty acid catabolism, while
PPARYy activation is a key regulator of adipogenesis and insulin sensitivity.
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CAY10514 activates PPARa and PPARYy, leading to gene transcription.

Experimental Protocols

The following experimental methodologies are based on the synthesis and biological evaluation
of CAY10514 as described in the primary literature.

General Synthesis Workflow

The synthesis of CAY10514 and its analogs involves a multi-step organic synthesis process. A
generalized workflow is depicted below. For specific reaction conditions, reagents, and
purification methods, it is imperative to consult the original publication by Caijo, F., et al.
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A generalized workflow for the synthesis of CAY10514.
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Biological Evaluation: PPAR Activation Assay

The activity of CAY10514 as a PPAR agonist can be determined using a cell-based

transactivation assay.

Objective: To quantify the dose-dependent activation of PPARa and PPARy by CAY10514.

Materials:

Mammalian cell line (e.g., HEK293, CHO)
Expression vectors for full-length human PPARa and PPARy

Reporter vector containing a PPRE driving the expression of a reporter gene (e.g.,
luciferase)

Transfection reagent

Cell culture medium and supplements

CAY10514

Positive control agonists (e.g., GW7647 for PPARQ, Rosiglitazone for PPARY)
Luciferase assay system

Luminometer

Methodology:

Cell Culture: Maintain the chosen cell line in appropriate culture conditions.

Transfection: Co-transfect the cells with the PPAR expression vector, the PPRE-reporter
vector, and a control vector for normalization (e.g., B-galactosidase).

Compound Treatment: After an appropriate incubation period post-transfection, treat the cells
with varying concentrations of CAY10514, a positive control, or vehicle control.

Incubation: Incubate the cells with the compounds for a defined period (e.g., 18-24 hours).
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e Cell Lysis: Lyse the cells to release the cellular contents, including the reporter enzyme.

o Reporter Assay: Measure the activity of the reporter enzyme (e.qg., luciferase activity) using a
luminometer. Normalize the reporter activity to the control vector expression.

o Data Analysis: Plot the normalized reporter activity against the compound concentration. Fit
the data to a dose-response curve to determine the ECso value.
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Workflow for a PPAR activation cell-based assay.
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Certificate of Analysis (CoA)

A Certificate of Analysis is a batch-specific document that provides detailed quality control data.
While a generic CoA is not available, a typical CoA for a chemical compound like CAY10514
would include:

Product Name and Catalog Number: CAY10514

e Lot Number: A unique identifier for the specific production batch.

o Appearance: Visual description of the product (e.g., a clear, colorless solution).

o Purity: Determined by an analytical method such as HPLC or GC-MS.

« |dentity: Confirmed by methods like *H-NMR or Mass Spectrometry.

e Concentration: The concentration of the compound in the supplied solution.

o Date of Analysis and Release Date.

To obtain a CoA for a specific lot of CAY10514, please contact the supplier with the relevant lot
number.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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